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Compound of Interest

Compound Name: 1,5-Diacetylindoline

Cat. No.: B094150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1,5-Diacetylindoline,

a chemical intermediate used in pharmaceutical research and development. Due to the limited

availability of a specific Safety Data Sheet (SDS) for this compound, this document compiles

and extrapolates information from the known hazards of structurally similar compounds and

general best practices for handling substituted indolines in a laboratory setting. The information

herein is intended to supplement, not replace, institutional safety protocols and professional

judgment.

Hazard Identification and Classification
Based on available data for analogous compounds, 1,5-Diacetylindoline is anticipated to

present the following hazards. Users should handle this compound with the assumption that it

is hazardous. A chemical label for 1,5-Diacetylindoline indicates it causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[1]
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Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 alt text Warning
H315: Causes

skin irritation.[1]

Serious Eye

Damage/Eye

Irritation

2A alt text Warning

H319: Causes

serious eye

irritation.[1]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory tract

irritation)

3 alt text Warning

H335: May

cause respiratory

irritation.[1]

Acute Toxicity,

Oral
4 alt text Warning

H302: Harmful if

swallowed. (by

analogy)
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Type Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.[2]

P271
Use only outdoors or in a well-

ventilated area.[2]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301+P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.

P332+P313
If skin irritation occurs: Get

medical advice/attention.
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P337+P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[2]

P405 Store locked up.[2]

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols for Safe Handling
2.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 1,5-Diacetylindoline. The following

PPE is recommended as a minimum standard.

Required Personal Protective Equipment

Laboratory Coat

Safe Handling
Chemical-Resistant Gloves

(e.g., Nitrile)

Splash-Proof Safety Goggles Face Shield
(when handling larger quantities

or risk of splash)

Consider

Researcher Wear

Wear

Wear
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Caption: Recommended Personal Protective Equipment for handling 1,5-Diacetylindoline.

2.2 Engineering Controls

Proper ventilation is crucial to minimize inhalation exposure.

Fume Hood: All weighing and handling of 1,5-Diacetylindoline powder should be performed

in a certified chemical fume hood.

Ventilation: Ensure the laboratory has adequate general ventilation. Eyewash stations and

safety showers must be readily accessible.[2][3]

2.3 Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid the formation of dust and aerosols.[4]

Use spark-proof tools and explosion-proof equipment if necessary.[5]

Wash hands thoroughly after handling.[2]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store away from strong oxidizing agents and strong acids.[4]

Consider storing under an inert atmosphere.[2]

Emergency Procedures
The following flowchart outlines the initial response to accidental exposures.
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Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure
to 1,5-Diacetylindoline

Remove contaminated clothing.

On Skin

Immediately rinse eyes
cautiously with water

for at least 15 minutes.

In Eyes

Move person to fresh air.

Inhaled

Rinse mouth with water.

Swallowed

Immediately wash skin
with plenty of soap and water

for at least 15 minutes.

Seek medical attention
if irritation persists.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

Keep comfortable for breathing.

Seek medical attention
if feeling unwell.

Do NOT induce vomiting.

Seek immediate
medical attention.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 1,5-Diacetylindoline.

3.1 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b094150?utm_src=pdf-body-img
https://www.benchchem.com/product/b094150?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=10725915&countryCode=ES&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx) and carbon oxides (CO, CO2).[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

3.2 Accidental Release Measures

The following workflow should be followed in the event of a spill.

Spill of 1,5-Diacetylindoline

Evacuate immediate area
and ensure adequate ventilation.

Wear appropriate PPE
(respirator, gloves, goggles, lab coat).

Contain the spill.
Prevent entry into drains.

Carefully sweep or scoop up solid material.
Use inert absorbent material for solutions.

Place in a sealed, labeled container
for hazardous waste disposal.

Clean the spill area thoroughly.
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Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill.

Toxicological and Physical Properties
While specific toxicological data for 1,5-Diacetylindoline is limited, the following information is

based on general knowledge of similar chemical structures.

Physical and Chemical Properties

Property Value Source

Chemical Formula C12H13NO2 [7]

IUPAC Name
1-(5-acetyl-2,3-dihydroindol-1-

yl)ethanone
[7]

CAS Number 16078-35-6 [7]

Appearance Solid (form may vary) Assumed

Stability
Stable under normal

conditions.
[4]

Incompatibilities
Strong oxidizing agents, strong

acids.
[4]

Hazardous Decomposition

Products

Carbon monoxide, Carbon

dioxide, Nitrogen oxides.
[4][6]

Toxicological Information (Anticipated)

Acute Toxicity: Harmful if swallowed.

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory Sensitization: May cause respiratory irritation.[1]
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Carcinogenicity: No data available. Not classified as a carcinogen by major regulatory

agencies (based on data for similar compounds).

Germ Cell Mutagenicity: No data available.

Reproductive Toxicity: No data available.

This technical guide is intended to promote a culture of safety. Always consult your institution's

safety officer and the most current regulatory guidelines before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemical-label.com [chemical-label.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

4. fishersci.es [fishersci.es]

5. fishersci.com [fishersci.com]

6. fishersci.com [fishersci.com]

7. pschemicals.com [pschemicals.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
1,5-Diacetylindoline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094150#safety-and-handling-precautions-for-1-5-
diacetylindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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